Cas no 152685-98-8 (1H-Indene,4-(1-methylethyl)-)
1H-Indene,4-(1-methylethyl)- structure
Product Name:1H-Indene,4-(1-methylethyl)-
CAS No:152685-98-8
MF:C12H14
MW:158.239563465118
CID:99159
PubChem ID:12987106
Update Time:2025-04-18
1H-Indene,4-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indene,4-(1-methylethyl)-
- 1H-Indene,4-(1-methylethyl)-(9CI)
- HUWWPWRILBVQHZ-UHFFFAOYSA-N
- 4-Isopropylindene
- 4-propan-2-yl-1H-indene
- 152685-98-8
- 4-Isopropyl-1H-indene
-
- Inchi: 1S/C12H14/c1-9(2)11-7-3-5-10-6-4-8-12(10)11/h3-5,7-9H,6H2,1-2H3
- InChI Key: HUWWPWRILBVQHZ-UHFFFAOYSA-N
- SMILES: C(C)(C)C1C=CC=C2CC=CC=12
Computed Properties
- Exact Mass: 158.109550447g/mol
- Monoisotopic Mass: 158.109550447g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 0Ų
1H-Indene,4-(1-methylethyl)- Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
152685-98-8 (1H-Indene,4-(1-methylethyl)-) Related Products
- 22430-64-4(4,6-Dimethyl-1H-indene)
- 1961-96-2(1-Phenyl-1H-indene)
- 18636-55-0(1H-Indene,1,1-dimethyl-)
- 95-13-6(Indene)
- 6974-97-6(4,7-Dimethyl-1H-indene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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